Cas no 2228113-25-3 (1-(5-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(5-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228113-25-3
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6050844
• PubChem ID: 165864768
• Update Time: 2025-10-13

1-(5-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid
• 2228113-25-3
• EN300-1821624

• Inchi： 1S/C9H10N2O3/c1-5-2-7(11-10-5)9(8(13)14)3-6(12)4-9/h2H,3-4H2,1H3,(H,10,11)(H,13,14)
• InChI Key： NYOHOWJEPHOIOZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=C(C)NN=2)C1

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83Ų

Additional information on 1-(5-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(5-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228113-25-3)

The compound 1-(5-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228113-25-3) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This heterocyclic carboxylic acid derivative combines a pyrazole ring with a cyclobutane scaffold, making it a promising candidate for various pharmaceutical applications. Its molecular formula and intricate architecture offer versatile reactivity, enabling researchers to explore its potential in small-molecule therapeutics and biochemical probes.

In recent years, the demand for novel heterocyclic compounds like 1-(5-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid has surged, driven by the need for innovative drug candidates targeting chronic diseases and inflammatory conditions. The pyrazole moiety is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs, contributing to its bioactivity and metabolic stability. Meanwhile, the cyclobutane ring introduces conformational rigidity, which can enhance target binding affinity and selectivity—a hot topic in modern structure-based drug design.

The synthesis of CAS No. 2228113-25-3 typically involves multi-step organic reactions, including cycloaddition and carboxylation strategies. Researchers have optimized these protocols to improve yield and purity, addressing common challenges such as regioselectivity and functional group compatibility. These advancements align with the growing interest in green chemistry and sustainable synthesis, as the pharmaceutical industry seeks eco-friendly alternatives to traditional methods.

From a mechanistic perspective, 1-(5-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid exhibits intriguing interactions with enzymatic targets. Preliminary studies suggest its potential as a modulator of kinase pathways or G-protein-coupled receptors (GPCRs), which are critical in cancer research and neurodegenerative disorders. Such findings resonate with current trends in precision medicine, where tailored therapeutics are designed to address individual patient needs.

Beyond its pharmaceutical relevance, this compound has also piqued interest in material science. Its rigid-rod molecular structure could contribute to the development of advanced polymers or coordination complexes, particularly in optoelectronic applications. This dual utility underscores the importance of cross-disciplinary research, a theme increasingly emphasized in academic and industrial settings.

In summary, 1-(5-methyl-1H-pyrazol-3-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228113-25-3) represents a compelling case study in the convergence of medicinal chemistry, synthetic methodology, and applied science. As researchers continue to unravel its properties and applications, this compound may soon emerge as a cornerstone in next-generation therapeutic agents and functional materials.